Cas no 58844-74-9 (2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid)
58844-74-9 structure
Product Name:2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
CAS No:58844-74-9
MF:C14H9F3O4S
MW:330.279073476791
CID:1612744
PubChem ID:42857
Update Time:2025-04-21
2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
- 2-[3-(trifluoromethyl)phenyl]sulfonylbenzoic acid
- o-((alpha,alpha,alpha-Trifluoro-m-tolyl)sulfonyl)benzoic acid
- DTXSID90207566
- Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)-
- 58844-74-9
- 2-((3-(Trifluoromethyl)phenyl)sulfonyl)benzoic acid
- BRN 2163563
- BENZOIC ACID, o-((alpha,alpha,alpha-TRIFLUORO-m-TOLYL)SULFONYL)-
- CHEMBL3277076
- Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)- (9CI)
-
- Inchi: 1S/C14H9F3O4S/c15-14(16,17)9-4-3-5-10(8-9)22(20,21)12-7-2-1-6-11(12)13(18)19/h1-8H,(H,18,19)
- InChI Key: MQADOUMJDICQDA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)(C1C=CC=C(C(F)(F)F)C=1)(=O)=O
Computed Properties
- Exact Mass: 330.01737
- Monoisotopic Mass: 330.01736442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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